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Compound of Interest

Compound Name: NDSB-256

Cat. No.: B15600253 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
NDSB-256, or 3-(Benzyldimethylammonio)propane-1-sulfonate, is a member of the non-

detergent sulfobetaine (NDSB) family of chemical compounds.[1] These zwitterionic molecules

are characterized by a hydrophilic sulfobetaine group and a short hydrophobic group.[1][2]

Unlike traditional detergents, the short hydrophobic tail of NDSB-256 prevents the formation of

micelles, allowing it to be easily removed from solution by dialysis.[3][4] This property makes

NDSB-256 a valuable tool in protein biochemistry, where it is used to enhance the solubility

and stability of proteins without causing denaturation, even at high concentrations.[1][5] Its

applications are wide-ranging, from improving the extraction yield of membrane and nuclear

proteins to facilitating protein refolding, renaturation, and crystallization.[1][6]

Chemical Structure and Physicochemical Properties
NDSB-256 is a synthetic, zwitterionic compound that remains electrically neutral over a broad

pH range.[6] It is highly soluble in water and does not significantly absorb light in the near-UV

spectrum, which prevents interference with common protein quantification methods.[1][4][7]

Below is a summary of its key quantitative properties.
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Property Value Source

Chemical Name

3-

(Benzyldimethylammonio)prop

ane-1-sulfonate

[1]

Synonyms
Dimethylbenzylammonium

Propane Sulfonate
[5]

CAS Number 81239-45-4 [8]

Molecular Formula C₁₂H₁₉NO₃S [8]

Molecular Weight 257.35 g/mol [8]

Appearance White solid [9]

Purity ≥99% (TLC) [9]

Solubility in Water 200 mg/mL [5]

Mechanism of Action
Non-detergent sulfobetaines like NDSB-256 are believed to facilitate protein folding and

prevent aggregation by interacting with folding intermediates.[3] While the precise mechanism

is not fully elucidated, it is suggested that the short hydrophobic group of NDSB-256 interacts

with exposed hydrophobic regions on proteins.[3] This interaction prevents the protein

aggregation that can occur during folding.[3][10] By stabilizing these intermediates, NDSB-256
promotes the native folding pathway.[10] Some studies suggest that NDSBs may act as

"pharmacological chaperones," not only preventing aggregation but also binding to and

stabilizing the final folded state of the protein.[10]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15600253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

